Cas no 1121-86-4 (1-Fluoro-3-iodobenzene)

1-Fluoro-3-iodobenzene Properties

Names and Identifiers

• 3-Fluoroiodobenzene
• 1-FLUORO-3-IODOBENZENE
• M-FLUOROIODOBENZENE
• 1-fluoro-3-iodo-benzen
• 3-Iodofluorobenzene
• m-Fluorobenzene
• m-Iodofluorobenzene
• 3-Fluoroiodobenzene (stabilized with Copper chip)
• Benzene, 1-fluoro-3-iodo-
• 1-Iodo-3-fluorobenzene
• 3-Fluoro-1-iodobenzene
• 1-Fluoro-3-iodobenzene (stabilized with Copper chip)
• 1-Fluoro-3-iodo-benzene
• 1-iodo-5-fluorophenyl
• Benzene,1-fluoro-3-iodo
• m-Fluorjodbenzol
• NSC10279
• 3-fluoro iodobenzene
• 3-iodo-fluorobenzene
• 3-Fluoro-iodobenzene
• PubChem3497
• 3-fluoro-iodo-benzene
• 1-iodo-3-fluoro-benzene
• KSC490O1N
• S
• 1-Fluoro-3-iodobenzene
• FT-0654899
• InChI=1/C6H4FI/c7-5-2-1-3-6(8)4-5/h1-4
• PS-11964
• 3-Fluoroiodobenzene, 99%
• AC-26091
• NSC 10279
• SCHEMBL135837
• DTXSID1061524
• F0260
• 1-fluoranyl-3-iodanyl-benzene
• FT-0615733
• MFCD00001044
• NSC-10279
• CS-W004077
• AKOS009156961
• A2243
• AM61279
• Y7V
• 1121-86-4
• EN300-102338
• EINECS 214-339-9
• O10407
• NS00044523
• SY007048
• W-108654
• m-Fluoroiodobenzene
• DB-002376
• 1-iodo-3-fluorobenzene
• DTXCID3033278
• 3-FLUORO-1-IODOBENZENE
• +Expand

• MDL： MFCD00001044
• InChIKey： VSKSBSORLCDRHS-UHFFFAOYSA-N
• Inchi： 1S/C6H4FI/c7-5-2-1-3-6(8)4-5/h1-4H
• SMILES： IC1=C([H])C([H])=C([H])C(=C1[H])F
• BRN： 2039305

Computed Properties

• Exact Mass: 221.93418g/mol
• Surface Charge: 0
• XLogP3: 3.4
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 221.93418g/mol
• Monoisotopic Mass: 221.93418g/mol
• Topological Polar Surface Area: 0Ų
• Heavy Atom Count: 8
• Complexity: 74.9
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 2.43030
• PSA: 0.00000
• Refractive Index: n20/D 1.584(lit.)
• Boiling Point: 77°C/18.8mmHg
• Melting Point: -42°C
• Flash Point: Fahrenheit: 152.6 ° f
  Celsius: 67 ° c
  
• Color/Form: Colorless or yellow liquid
• Solubility: Soluble in ethanol and ether, insoluble in water.
• Sensitiveness: Light Sensitive
• Density: 1.89 g/mL at 25 °C(lit.)

1-Fluoro-3-iodobenzene Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26;S37/39
• Safety Instruction： S26-S36-S37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H227-H315-H319
• Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P403+P235-P501
• Prompt：warning
• Storage Condition：Keep away from high temperature, sparks, flames and fire sources. Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances. Avoid light.
• Risk Phrases： 36/37/38
• Signal Word：Warning
• TSCA：T
• HazardClass：IRRITANT

1-Fluoro-3-iodobenzene Customs Data

• HS CODE：2903999090
• Customs Data：

  China Customs Code:

  2903999090

  Overview:

  2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether